3-{1-[(4-phenyl-1-piperidinyl)acetyl]-3-azetidinyl}pyridine

• IUPAC Name: 2-(4-phenylpiperidin-1-yl)-1-(3-pyridin-3-ylazetidin-1-yl)ethanone
• InChI: InChI=1S/C21H25N3O/c25-21(24-14-20(15-24)19-7-4-10-22-13-19)16-23-11-8-18(9-12-23)17-5-2-1-3-6-17/h1-7,10,13,18,20H,8-9,11-12,14-16H2
• InChI Key: POHOQVKRHFZUME-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)CC(=O)N3CC(C3)C4=CN=CC=C4
• Molecular Formula: C21H25N3O
• Molecular Weight: 335.4 g/mol

Description

“3-{1-[(4-phenyl-1-piperidinyl)acetyl]-3-azetidinyl}pyridine” is a compound that contains a piperidine moiety. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

The molecular structure of piperidine, a key component of the compound , is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine, a component of the compound, include a colorless liquid appearance, a pungent odor, a density of 0.862 g/mL, a melting point of -7 °C, a boiling point of 106 °C, and miscibility in water.

Mechanism of Action

While the specific mechanism of action for “3-{1-[(4-phenyl-1-piperidinyl)acetyl]-3-azetidinyl}pyridine” is not mentioned in the sources, piperidine derivatives are known to be utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Safety and Hazards

When handling piperidine derivatives, it’s important to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, use only outdoors or in a well-ventilated area, and wear protective gloves/eye protection/face protection.

Future Directions

Piperidine derivatives represent a key and extensive category of nitrogen-bearing heterocyclic compounds. They show a wide variety of biological activities and are a vital fundament in the production of drugs. Future direction requires additional research to continue building and increasing the structural database of substituted piperidines.